Cas no 55950-07-7 (Bicuculline Methiodide)

Bicuculline Methiodide structure
Bicuculline Methiodide structure
Product Name:Bicuculline Methiodide
CAS No:55950-07-7
Molecular Formula:C21H20NO6+.I-
Molecular Weight:509.2906
CID:367074
PubChem ID:185826

Bicuculline Methiodide Properties

Names and Identifiers

    • 1,3-Dioxolo[4,5-g]isoquinolinium,5-[(6S)-6,8-dihydro-8-oxofuro[3,4-e]-1,3-benzodioxol-6-yl]-5,6,7,8-tetrahydro-6,6-dimethyl-,iodide (1:1), (5R)-
    • Bicuculline Methiodide
    • (-)-BICUCULLINE METHIODIDE
    • 1,3-Dioxolo[4,5-g]isoquinolinium,5-[(6S)-6,8-dihydro-8-oxofuro[3,4-e]-1,3-benzodioxol-6-yl]-5,...
    • 1,3-Dioxolo[4,5-g]isoquinolinium,5-[(6S)-6,8-dihydro-8-oxofuro[3,4-e]-1,3-benzodioxol-6-yl]-5,6,7,8-tetrahydro-6,6-dimethyl-,
    • (5R)-5-[(6S)-6,8-Dihydro-8-oxofuro[3,4-e]-1,3-benzodioxol-6-yl]-5,6,7,8-tetrahydro-6,6-dimethyl-1,3-dioxolo[4,5-g]isoquinolinium Iodide
    • 1,3-Dioxolo(4,5-g)isoquinolinium, 5-((6S)-6,8-dihydro-8-oxofuro(3,4-e)-1,3-benzodioxol-6-yl)-5,6,7,8-tetrahydro-6,6-dimethyl-, iodide (1:1), (5R)-
    • AKOS030242442
    • DTXSID40971361
    • 6,6-Dimethyl-5-(8-oxo-6,8-dihydro-2H-furo[3,4-e][1,3]benzodioxol-6-yl)-5,6,7,8-tetrahydro-2H-[1,3]dioxolo[4,5-g]isoquinolin-6-ium iodide
    • 55950-07-7
    • (6S)-6-[(5R)-6,6-Dimethyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-6-ium-5-yl]-6H-furo[3,4-g][1,3]benzodioxol-8-one;iodide
    • G77886
    • HKJKCPKPSSVUHY-VOMIJIAVSA-M
    • InChIKey: HKJKCPKPSSVUHY-VOMIJIAVSA-M
    • Inchi: InChI=1S/C21H20NO6.HI/c1-22(2)6-5-11-7-15-16(26-9-25-15)8-13(11)18(22)19-12-3-4-14-20(27-10-24-14)17(12)21(23)28-19;/h3-4,7-8,18-19H,5-6,9-10H2,1-2H3;1H/q+1;/p-1/t18-,19+;/m1./s1
    • SMILES: C[N+]1(CCC2=CC3=C(C=C2C1C4C5=C(C6=C(C=C5)OCO6)C(=O)O4)OCO3)C.[I-]

Computed Properties

  • Exact Mass: 509.03400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 509.03353
  • Heavy Atom Count: 29
  • Complexity: 655
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 2
  • Topological Polar Surface Area: 63.2

Experimental Properties

  • LogP: -0.30790
  • PSA: 63.22000
  • Boiling Point: °Cat760mmHg
  • Melting Point: 175-177°C
  • Flash Point: °C
  • Solubility: H2O: 10 mg/mL, almost clear, greenish-yellow

Bicuculline Methiodide Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00DEBS-10mg
(-)-BICUCULLINE METHIODIDE
55950-07-7 96%
10mg
$88.00 2025-02-26
A2B Chem LLC
AG24296-10mg
(-)-BICUCULLINE METHIODIDE
55950-07-7 96%
10mg
$126.00 2024-04-19
eNovation Chemicals LLC
Y1251039-50mg
(-)-BICUCULLINE METHIODIDE
55950-07-7 96%
50mg
$400 2023-05-17
TRC
B382505-2mg
Bicuculline Methiodide
55950-07-7
2mg
$ 63.00 2023-04-18

Bicuculline Methiodide Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:55950-07-7)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

Bicuculline Methiodide Related Literature

Recommended suppliers
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://www.100kes.com/en
BIOOKE MICROELECTRONICS CO.,LTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://www.chongdachem.com
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司